Cas no 83578-91-0 (9,10-Anthracenedione, 1,5-diamino-2,4,6,8-tetrachloro-)

• Product name: 9,10-Anthracenedione, 1,5-diamino-2,4,6,8-tetrachloro-
• CAS No: 83578-91-0
• MF: C₁₄H₆N₂O₂Cl₄
• MW: 376.02164
• CID: 668866
• PubChem ID: 13162759

9,10-Anthracenedione, 1,5-diamino-2,4,6,8-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,5-diamino-2,4,6,8-tetrachloro-
• 1,5-diamino-2,4,6,8-tetrachloroanthracene-9,10-dione
• 83578-91-0
• DTXSID40523748

• Inchi： InChI=1S/C14H6Cl4N2O2/c15-3-1-5(17)11(19)9-7(3)13(21)10-8(14(9)22)4(16)2-6(18)12(10)20/h1-2H,19-20H2
• InChI Key： LBZKZHPJFBLXLS-UHFFFAOYSA-N
• SMILES： C1=C(C2=C(C(=C1Cl)N)C(=O)C3=C(C2=O)C(=C(C=C3Cl)Cl)N)Cl

Computed Properties

• Exact Mass: 375.915388g/mol
• Monoisotopic Mass: 373.918338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų
• XLogP3: 5.1

Related Categories

• Anthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones